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Compound of Interest
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Cat. No.: B1668970 Get Quote

Introduction
Lactophenol Aniline Blue (LPCB) is a widely used staining technique in mycology for the

microscopic examination of fungi. It serves as a mounting fluid and a staining agent, facilitating

the preservation and visualization of fungal structures such as hyphae, conidia, and spores.

The solution is a combination of phenol, lactic acid, glycerol, and aniline blue dye. Phenol acts

as a fungicide and bactericide, killing the organisms. Lactic acid preserves the fungal structures

by creating a change in osmotic pressure, preventing cell lysis. Glycerol provides a semi-

permanent preparation by preventing the slide from drying out. Aniline blue, an acidic dye,

stains the chitin and other polysaccharides present in the fungal cell walls, rendering them

visible under a microscope. This method is simple, rapid, and provides excellent morphological

detail, making it an indispensable tool for researchers, scientists, and professionals in drug

development involved in mycological studies.

Principle of the Method
The lactophenol aniline blue staining technique is based on the affinity of the aniline blue dye

for the chitinous components of fungal cell walls. The phenol component of the solution rapidly

kills the live fungi, while the lactic acid preserves the delicate fungal structures. Glycerol

increases the refractive index and prevents the desiccation of the specimen. The aniline blue
dye selectively stains the fungal cytoplasm and cell walls a distinct blue, providing a strong

contrast against the background and allowing for detailed morphological examination.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1668970?utm_src=pdf-interest
https://www.benchchem.com/product/b1668970?utm_src=pdf-body
https://www.benchchem.com/product/b1668970?utm_src=pdf-body
https://www.benchchem.com/product/b1668970?utm_src=pdf-body
https://www.benchchem.com/product/b1668970?utm_src=pdf-body
https://www.benchchem.com/product/b1668970?utm_src=pdf-body
https://www.benchchem.com/product/b1668970?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials and Reagents
Table 1: Composition of Lactophenol Aniline Blue
Solution

Component Quantity Purpose

Phenol (crystals) 20 g
Fungicidal and bactericidal

agent

Lactic Acid 20 mL Preservative, clearing agent

Glycerol 40 mL
Mounting medium, prevents

drying

Aniline Blue 0.05 g Stains fungal elements blue

Distilled Water 20 mL Solvent

Note: To prepare the solution, dissolve the phenol crystals in the lactic acid, glycerol, and

distilled water by gently heating in a water bath. Once the phenol is completely dissolved, add

the aniline blue and stir until a homogenous solution is obtained. Filter the solution before use.

Handle phenol with appropriate safety precautions as it is corrosive and toxic.

Experimental Protocol: Fungal Wet Mount
Preparation

Slide Preparation: Place a clean, grease-free microscope slide on a flat surface.

Sample Collection: Using a sterile teasing needle or loop, pick a small portion of the fungal

colony to be examined. For molds, it is advisable to take the sample from the edge of the

colony, where sporulation is more active.

Stain Application: Place a single drop of Lactophenol Aniline Blue stain in the center of the

microscope slide.

Inoculation: Gently place the collected fungal sample into the drop of LPCB stain.
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Teasing: Carefully tease the fungal material apart with two sterile teasing needles to

separate the hyphae and disperse the spores. This step is crucial for observing the detailed

morphology of the fungus.

Coverslip Placement: Gently lower a clean coverslip over the specimen at a 45-degree angle

to avoid trapping air bubbles. The stain should spread evenly to the edges of the coverslip.

Excess Stain Removal: If there is excess stain, carefully blot the edges of the coverslip with

a piece of filter paper.

Microscopic Examination: The slide is now ready for examination under a microscope. Start

with a low power objective (10x) to scan the slide and then switch to a higher power

objective (40x or 100x with oil immersion) for detailed observation of the fungal structures.

Fungal elements will appear blue against a clear or pale blue background.
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Caption: Workflow for Fungal Wet Mount Preparation using LPCB.

Staining Mechanism
The staining process involves several key interactions between the components of the LPCB

solution and the fungal specimen.
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Caption: Interaction of LPCB components with fungal structures.

To cite this document: BenchChem. [Application Notes and Protocols: Lactophenol Aniline
Blue for Fungal Wet Mount Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668970#lactophenol-aniline-blue-for-fungal-wet-
mount-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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